Cas no 2044704-44-9 (N,N-Dimethyl-2-(perfluorophenoxy)ethanamine)

• Product Name: N,N-Dimethyl-2-(perfluorophenoxy)ethanamine
• CAS No: 2044704-44-9
• MF: C₁₀H₁₀F₅NO
• MW: 255.184520244598
• CID: 3040597
• PubChem ID: 122198509
• Update Time: 2025-07-02

N,N-Dimethyl-2-(perfluorophenoxy)ethanamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-2-(perfluorophenoxy)ethanamine
• AK545461
• N,N-dimethyl-2-(2,3,4,5,6-pentafluorophenoxy)ethanamine
• C10H10F5NO
• AKOS030524077
• D83615
• 2044704-44-9
• dimethyl[2-(2,3,4,5,6-pentafluorophenoxy)ethyl]amine
• CS-0162627
• DS-19210
• SCHEMBL22831333

• Inchi： 1S/C10H10F5NO/c1-16(2)3-4-17-10-8(14)6(12)5(11)7(13)9(10)15/h3-4H2,1-2H3
• InChI Key： ZBONATRDQBOWML-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OCCN(C)C)F)F)F)F

Computed Properties

• Exact Mass: 255.06825475g/mol
• Monoisotopic Mass: 255.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 2.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 230.9±40.0 °C at 760 mmHg
• Flash Point: 93.4±27.3 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

N,N-Dimethyl-2-(perfluorophenoxy)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)